Cas no 2229165-00-6 (1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-one
• CAS No: 2229165-00-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6524764
• PubChem ID: 165838601
• Update Time: 2025-05-25

1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-one
• 2229165-00-6
• 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-one
• EN300-1748435

• Inchi： 1S/C12H12N2O/c1-9(15)12(5-6-12)10-8-13-11-4-2-3-7-14(10)11/h2-4,7-8H,5-6H2,1H3
• InChI Key： AOMUOLAZKOEHIF-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CN=C3C=CC=CN23)CC1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.4Ų

Additional information on 1-(1-{imidazo1,2-apyridin-3-yl}cyclopropyl)ethan-1-one

Comprehensive Overview of 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-one (CAS No. 2229165-00-6)

The compound 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-one (CAS No. 2229165-00-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an imidazo[1,2-a]pyridine core fused with a cyclopropyl ring, makes it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or allosteric modulator, given the growing demand for targeted therapies in oncology and neurological disorders.

Recent trends in medicinal chemistry highlight the importance of heterocyclic compounds like imidazo[1,2-a]pyridine derivatives, which exhibit remarkable biological activities. The incorporation of a cyclopropyl group in this molecule enhances its metabolic stability and binding affinity, addressing common challenges in drug development such as poor pharmacokinetics. This aligns with current industry focus on fragment-based drug design and covalent inhibitors, topics frequently searched in academic databases and AI-powered research tools.

The synthetic route to CAS 2229165-00-6 typically involves palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry discussions. Modern optimization techniques like flow chemistry and photocatalysis could potentially improve its production efficiency - keywords that rank highly in chemical patent searches. Analytical characterization employs advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's relevance to cutting-edge analytical methodologies.

From a materials science perspective, the π-conjugated system in this molecule suggests potential applications in organic electronics, particularly for OLED materials or photovoltaic devices. These applications resonate with current sustainability trends and the search for renewable energy solutions. The compound's solid-state properties, including possible polymorphism, are also of interest to researchers investigating crystal engineering strategies.

Safety assessments indicate that 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-one requires standard laboratory handling procedures. While not classified as hazardous, proper PPE and ventilation are recommended during manipulation, addressing common workplace safety queries. Storage conditions typically involve protection from light and moisture, similar to many pharmaceutical intermediates.

The commercial availability of CAS 2229165-00-6 through specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing trends correlate with its use in high-throughput screening libraries and medicinal chemistry optimization programs. Several patent applications referencing this compound suggest its potential in treating inflammatory diseases and age-related disorders, topics with significant public health relevance.

Future research directions may explore the compound's structure-activity relationships through systematic SAR studies, a methodology frequently searched by medicinal chemists. Computational approaches like molecular docking and QSAR modeling could further elucidate its binding mechanisms. The development of radiolabeled versions might facilitate pharmacokinetic studies, addressing another common research need in drug development pipelines.

In conclusion, 1-(1-{imidazo[1,2-a]pyridin-3-yl}cyclopropyl)ethan-1-one represents a versatile chemical entity with multifaceted applications. Its study intersects with numerous contemporary scientific priorities, from precision medicine to advanced materials, making it a compound of enduring interest to researchers across multiple disciplines.